Cas no 2172533-10-5 (4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol)

• Product Name: 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol
• CAS No: 2172533-10-5
• MF: C₁₃H₂₅NOS
• MW: 243.408702611923
• CID: 6499325
• PubChem ID: 165788246
• Update Time: 2025-08-04

4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol
• EN300-1646036
• 2172533-10-5

• Inchi： 1S/C13H25NOS/c1-11(2)3-5-12(14,6-4-11)13(15)7-9-16-10-8-13/h15H,3-10,14H2,1-2H3
• InChI Key： IJNDRXUOXGREJC-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CCC(C)(C)CC1)N)O

Computed Properties

• Exact Mass: 243.16568559g/mol
• Monoisotopic Mass: 243.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol

Introduction to 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol (CAS No. 2172533-10-5)

4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172533-10-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This thiol derivative features a unique structural motif comprising a cyclohexyl ring substituted with amino and methyl groups, coupled with a sulfur-containing thian backbone. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol consists of a rigid cyclohexane framework modified by two methyl groups at the 4-position, enhancing its steric bulk. This modification, combined with the amino group at the 1-position, introduces both basicity and potential for hydrogen bonding interactions. The thian moiety at the 4-position provides a sulfur atom capable of participating in various biochemical reactions, including disulfide bond formation and coordination with metal ions.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such thiol derivatives in modulating biological pathways. The structural features of 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol suggest its utility as a scaffold for designing molecules with enhanced binding affinity to target proteins. For instance, the amino group can interact with acidic residues in protein active sites, while the sulfur atom may engage in coordination with metalloenzymes or form disulfide bridges with other cysteine residues.

In the context of drug design, compounds containing thiol groups have garnered attention due to their ability to undergo redox reactions, which are central to many cellular processes. The redox-active nature of thian derivatives like 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol makes them promising candidates for developing therapeutic agents targeting oxidative stress-related diseases. Studies have demonstrated that thiols can act as antioxidants by neutralizing reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Moreover, the cyclohexyl ring in 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol contributes to its solubility and metabolic stability, which are critical factors for drug efficacy and safety. The presence of two methyl groups at the 4-position further enhances hydrophobicity, potentially improving membrane permeability and oral bioavailability. These structural attributes make it an attractive candidate for further optimization into a lead compound for therapeutic applications.

Current research in medicinal chemistry is exploring the use of thiol-containing compounds as modulators of protein function. For example, studies have shown that certain thiols can inhibit proteasome activity by forming disulfide bonds with critical cysteine residues in proteasome subunits. Given the structural features of 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol, it may exhibit similar inhibitory effects on proteasomes or other enzyme systems involved in cellular degradation pathways.

The synthesis of 4-(1-amino-4,4-dimethylcyclohexyl)thian-4-ol presents an interesting challenge due to the complexity of its stereochemistry. The introduction of chirality at the cyclohexyl ring necessitates careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have enabled more efficient production of enantiomerically pure forms of such compounds, which is crucial for evaluating their pharmacological activity.

Recent publications have highlighted the potential applications of cyclohexylamine derivatives in treating neurological disorders. The structural similarity between 1-amino-cyclohexane moieties and natural bioactive molecules suggests that derivatives like 1-amino-4,4-dimethylcyclohexyl thiol could interact with neurotransmitter receptors or ion channels. Further investigation into the pharmacological profile of this compound may uncover novel therapeutic strategies for conditions such as epilepsy or neurodegenerative diseases.

The role of sulfur-containing compounds in medicinal chemistry is well-documented, with many successful drugs featuring thiols or related functional groups. For instance, penicillin and its derivatives rely on thiazole rings for their antibacterial activity. Similarly, compounds like N-acetylcysteine (NAC), a well-known antioxidant supplement derived from cysteine, underscores the therapeutic importance of thiols in human health.

In conclusion,(CAS No.) 2172533-10-5 represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. The combination of an amino-substituted cyclohexane ring with a thiol group offers multiple interaction points with biological targets,(highlighting keywords) making it a versatile platform for medicinal chemistry innovation. Continued research into this compound will likely yield valuable insights into its pharmacological properties and potential therapeutic applications.